3-(1-Formylcyclohexyl)propanethioamide
Description
3-(1-Formylcyclohexyl)propanethioamide is a cyclohexane-derived thioamide characterized by a formyl-substituted cyclohexyl group attached to a propanethioamide backbone. The thioamide (-C(S)NH₂) group distinguishes it from carbamates, amides, or aldehydes commonly seen in related compounds .
Properties
Molecular Formula |
C10H17NOS |
|---|---|
Molecular Weight |
199.32 g/mol |
IUPAC Name |
3-(1-formylcyclohexyl)propanethioamide |
InChI |
InChI=1S/C10H17NOS/c11-9(13)4-7-10(8-12)5-2-1-3-6-10/h8H,1-7H2,(H2,11,13) |
InChI Key |
MUEFPMMQMDGLKF-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)(CCC(=S)N)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(1-Formylcyclohexyl)propanethioamide typically involves the following steps:
Formation of the Cyclohexyl Ring: The cyclohexyl ring can be synthesized through cyclization reactions involving appropriate precursors.
Introduction of the Formyl Group: The formyl group can be introduced via formylation reactions using reagents such as formic acid or formyl chloride.
Attachment of the Propanethioamide Moiety:
Industrial Production Methods
Industrial production of 3-(1-Formylcyclohexyl)propanethioamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes:
Catalysts: Use of specific catalysts to enhance reaction rates.
Temperature and Pressure Control: Maintaining optimal temperature and pressure conditions to favor the desired reactions.
Purification Techniques: Employing purification methods such as distillation, crystallization, and chromatography to obtain the pure compound.
Chemical Reactions Analysis
Types of Reactions
3-(1-Formylcyclohexyl)propanethioamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert the formyl group to an alcohol or other reduced forms.
Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halogens, nucleophiles.
Major Products Formed
Oxidation Products: Sulfoxides, sulfones.
Reduction Products: Alcohols, amines.
Substitution Products: Various substituted derivatives depending on the reagents used.
Scientific Research Applications
3-(1-Formylcyclohexyl)propanethioamide has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential biological activities and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(1-Formylcyclohexyl)propanethioamide involves its interaction with specific molecular targets and pathways. The formyl group and thioamide moiety play crucial roles in its reactivity and interactions. The compound may act by:
Binding to Enzymes: Inhibiting or modulating enzyme activity.
Interacting with Receptors: Affecting receptor-mediated signaling pathways.
Modifying Biomolecules: Forming covalent bonds with proteins or nucleic acids, leading to changes in their function.
Comparison with Similar Compounds
1-((2-Chloro-5-iodopyrimidin-4-yl)amino)cyclohexane-1-carbaldehyde (249)
- Structure: Cyclohexyl-formyl group linked to a chloropyrimidine via an amino bridge.
- Application : Intermediate in kinase inhibitor synthesis.
4-(((4-Fluorophenyl)sulfonamido)methyl)cyclohexane-1-carboxylic Acid
- Structure : Cyclohexane-carboxylic acid with a sulfonamido-methyl-4-fluorophenyl group.
- Key Differences : Sulfonamide (electron-withdrawing) and carboxylic acid (ionizable) groups confer higher water solubility and distinct target engagement compared to the lipophilic thioamide .
Physicochemical and Pharmacological Properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
